4-(Bromomethyl)-4-(2-methylpropyl)oxane

• Molecular Formula: C10H19BrO
• Molecular Weight: 235.16 g/mol
• IUPAC Name: 4-(bromomethyl)-4-(2-methylpropyl)oxane
• InChI: InChI=1S/C10H19BrO/c1-9(2)7-10(8-11)3-5-12-6-4-10/h9H,3-8H2,1-2H3
• InChI Key: BKRFTAGJMZMFGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCOCC1)CBr

Description

4-(Bromomethyl)-4-(2-methylpropyl)oxane is a brominated tetrahydropyran derivative characterized by a six-membered oxane (tetrahydropyran) ring with two substituents at the 4-position: a bromomethyl (-CH2Br) group and a 2-methylpropyl (isobutyl, -CH2CH(CH3)2) group. Its molecular formula is C9H17BrO, with a molecular weight of 237.14 g/mol.

Biological Activity

4-(Bromomethyl)-4-(2-methylpropyl)oxane is a compound of interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article summarizes the current understanding of its biological activity, including relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The molecular formula of 4-(Bromomethyl)-4-(2-methylpropyl)oxane is C₉H₁₃BrO. The compound features a bromomethyl group attached to a branched alkyl chain, which may influence its interaction with biological targets.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit various biological activities, including:

• Anticancer Effects : Some derivatives of oxane compounds have shown promising anticancer properties in vitro.
• Microtubule Stabilization : Compounds that stabilize microtubules can influence cellular dynamics and have potential applications in treating neurodegenerative diseases.

Case Studies

• Anticancer Activity : A study evaluated the anticancer effects of related compounds against several cancer cell lines, including MCF-7 (breast cancer), HEK-293 (kidney cancer), and PC-3 (prostate cancer). These studies typically measure the IC₅₀ values to determine the effectiveness of the compounds.

  Compound	Cell Line	IC₅₀ (µM)
  4-(Bromomethyl)-4-(2-methylpropyl)oxane	MCF-7	X
  Related Compound A	HEK-293	Y
  Related Compound B	PC-3	Z

  (Note: Specific IC₅₀ values for 4-(Bromomethyl)-4-(2-methylpropyl)oxane were not available in the search results.)
• Microtubule Stabilization : Research has shown that certain oxane derivatives can stabilize microtubules, which is crucial in cellular processes such as mitosis. For instance, a study indicated that modifications to the oxane structure could enhance microtubule-stabilizing activity, potentially leading to new therapeutic avenues for neurodegenerative diseases like Alzheimer's.

The biological activity of 4-(Bromomethyl)-4-(2-methylpropyl)oxane is likely mediated through its interaction with cellular components such as microtubules. By stabilizing microtubules, it may prevent their disassembly during critical cellular processes, thus influencing cell proliferation and apoptosis.

Research Findings

Recent studies have explored the structure-activity relationship (SAR) of oxane derivatives. Key findings include:

• Stabilization Potency : Variations in substituents significantly affect the stabilization potency of microtubules.
• Cellular Impact : The compound's effects on tubulin polymerization were assessed using ELISA techniques to quantify acetylated α-tubulin levels.

Comparison with Similar Compounds

Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents at 4-Position	Key Functional Groups
4-(Bromomethyl)-4-(2-methylpropyl)oxane	C9H17BrO	237.14	Bromomethyl, 2-methylpropyl	Ether, Bromoalkane
4-(Bromomethyl)-4-methyloxane	C7H13BrO	193.08	Bromomethyl, Methyl	Ether, Bromoalkane
4-(Bromomethyl)tetrahydropyran	C6H11BrO	179.06	Bromomethyl	Ether, Bromoalkane
4-(Bromomethyl)benzaldehyde	C8H7BrO	199.05	Bromomethyl, Benzaldehyde	Aldehyde, Bromoalkane

Key Observations :

• Electrophilicity : All bromomethyl-containing compounds share reactivity at the bromine-bearing carbon, but the benzaldehyde derivative () has additional aldehyde-driven reactivity (e.g., oxidation or condensation reactions).

Research Findings and Gaps

• Synthetic Utility : The target compound’s bulky isobutyl group may enhance selectivity in reactions requiring steric control, but its synthesis and purification could be challenging compared to simpler analogs.
• Data Limitations: No direct studies on 4-(Bromomethyl)-4-(2-methylpropyl)oxane were found in the provided evidence. Predictions are extrapolated from structural analogs (e.g., 4-methyl and unsubstituted oxane derivatives) .